Cas no 2137562-54-8 (5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine
• CAS No: 2137562-54-8
• MF: C₁₁H₁₄BrN₃
• MW: 268.15296125412
• CID: 5968127
• PubChem ID: 165473693
• Update Time: 2025-08-04

5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine
• 2137562-54-8
• 5-bromo-7-ethyl-2-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine
• EN300-1104643

• Inchi： 1S/C11H14BrN3/c1-4-8-5-9(12)15-10(6-8)13-11(14-15)7(2)3/h5-7H,4H2,1-3H3
• InChI Key： OEAZJQCJGSMIEP-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC)=CC2=NC(C(C)C)=NN21

Computed Properties

• Exact Mass: 267.03711g/mol
• Monoisotopic Mass: 267.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine

Comprehensive Overview of 5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine (CAS No. 2137562-54-8)

The compound 5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine (CAS No. 2137562-54-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This triazoloapyridine derivative features a bromine substituent at the 5-position and an ethyl group at the 7-position, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery and material science, given its ability to interact with biological targets and modify electronic properties.

In recent years, the demand for specialty chemicals like 5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine has surged, driven by advancements in medicinal chemistry and catalysis. Its CAS number 2137562-54-8 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s brominated moiety makes it a versatile intermediate for cross-coupling reactions, a topic widely discussed in organic synthesis forums and publications.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods for complex molecules like 5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine. Environmental concerns and regulatory pressures have led to a shift toward green chemistry approaches, such as catalytic bromination and solvent-free reactions. These methods align with the broader industry focus on reducing waste and improving atom economy, making the compound a case study for eco-friendly innovation.

The pharmacological potential of triazoloapyridine derivatives is another area of intense investigation. 5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine has been evaluated for its interactions with enzyme inhibitors and receptor modulators, particularly in the context of central nervous system (CNS) disorders. Its structural similarity to known bioactive molecules has prompted studies into its kinase inhibition properties, a hot topic in cancer research and neurodegenerative disease therapeutics.

From a commercial perspective, the compound’s CAS No. 2137562-54-8 is often associated with custom synthesis inquiries and bulk manufacturing requests. Suppliers and contract research organizations (CROs) highlight its role in preclinical development, where purity and scalability are critical. The growing interest in personalized medicine and targeted therapies further underscores the importance of such high-value intermediates in the life sciences sector.

In summary, 5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine (CAS No. 2137562-54-8) represents a compelling example of how specialized heterocycles can bridge the gap between academic research and industrial applications. Its multifaceted utility in drug design, catalysis, and material engineering ensures its continued relevance in a rapidly evolving scientific landscape.